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Introduction

Tetramethylammonium hexafluorophosphate, with the chemical formula CaH12FsNP, is a
gquaternary ammonium salt that has garnered significant interest across various scientific
disciplines.[1] Its utility as a supporting electrolyte in nonaqueous electrochemistry, a phase-
transfer catalyst, and a model compound for studying material properties underscores the
importance of a thorough understanding of its physical characteristics. This technical guide
provides an in-depth overview of the core physical properties of tetramethylammonium
hexafluorophosphate, presenting quantitative data in a structured format, and detailing its
molecular and crystal structure.

Core Physical and Chemical Properties

Tetramethylammonium hexafluorophosphate is a white to off-white crystalline powder. It is a
stable compound but is incompatible with strong oxidizing agents and can be sensitive to
moisture.[1]

Table 1: General and Physical Properties
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Property Value Source(s)
Molecular Formula CaH12FsNP [1]
Molecular Weight 219.11 g/mol [1]
Appearance White to almost white

powder/crystal
Melting Point >300 °C [1]
Density (calculated) 1.68 g/cm3
Refractive Index 1.482 - 1.485 [1]

Structural Characteristics

The molecular structure of tetramethylammonium hexafluorophosphate consists of a central

nitrogen atom bonded to four methyl groups, forming the tetramethylammonium cation

(IN(CHs)4]*), and a central phosphorus atom bonded to six fluorine atoms, forming the

hexafluorophosphate anion (PFe™).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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